Cholestenone-d7

• Molecular Formula: C27H44O
• Molecular Weight: 391.7 g/mol
• InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h17-19,22-25H,6-16H2,1-5H3/t19-,22+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3,18D
• InChIKey: NYOXRYYXRWJDKP-CDQVJRDZSA-N

Cholestenone-d7 (4-Cholesten-3-one-d7): Deuterated Cholesterol Oxidation Intermediate for Isotope-Dilution Mass Spectrometry

Cholestenone-d7 (CAS 2389048-48-8), also known as 4-Cholesten-3-one-d7, is a seven-deuterium-labeled isotopologue of cholestenone, an intermediate oxidation product of cholesterol [1]. The compound serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications for the accurate quantification of endogenous cholestenone and related sterols in biological matrices .

1

Stable isotope-labeled internal standard (SIL-IS) for isotope-dilution LC-MS/MS quantification of endogenous cholestenone and related oxysterols.

2

Supports bioanalytical method validation research requiring precise matrix-effect correction and endogenous isotopomer discrimination.

3

Compatible with high-throughput metabolomics and lipidomics workflows targeting cholesterol oxidation intermediates in research matrices.

• [1] MedChemExpress. Cholestenone-d7 (4-Cholesten-3-one-d7) Product Datasheet. Cat. No.: HY-113365S3. View Source

Why Cholestenone-d7 Cannot Be Replaced by Other Deuterated or Unlabeled Analogs in Analytical Workflows

Direct substitution of Cholestenone-d7 with alternative internal standards—including unlabeled cholestenone, structural analogs, or lower-labeled isotopologues (e.g., d5 variants)—introduces quantitation inaccuracies due to isotopic interference, matrix effect compensation differences, and distinct mass spectral signatures [1]. The heptadeuteration pattern of Cholestenone-d7 provides a +7 Da mass shift, minimizing overlap with endogenous isotopomer peaks and enabling precise ion ratio-based quantification, a capability not offered by d5 or non-deuterated analogs .

Mass shift mismatch

Replacement with unlabeled cholestenone or lower-labeled isotopologues (e.g., d5 variants) reduces the nominal mass separation, increasing isotopic cross-talk from endogenous isotopomer peaks and compromising ion-ratio specificity.

Matrix effect compensation

Structural analogs or non-deuterated internal standards may not co-elute identically with the target analyte, leading to differential ion suppression/enhancement and inaccurate normalization in complex biological matrices.

• [1] Stokvis, E., Rosing, H., Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3), 401-407. View Source

Cholestenone-d7: Comparative Analytical Performance Evidence for LC-MS/MS Internal Standard Selection

Mass Shift Differentiation: Cholestenone-d7 (+7 Da) vs. Cholestenone-d5 (+5 Da) for LC-MS/MS Quantitation

Cholestenone-d7 incorporates seven deuterium atoms (C27H37D7O, MW 391.68 g/mol), yielding a nominal mass shift of +7 Da relative to unlabeled cholestenone (C27H44O, MW 384.64 g/mol) . In contrast, Cholestenone-d5 (C27H39D5O, MW 389.67 g/mol) provides only a +5 Da shift . The larger mass difference of the d7 variant significantly reduces isotopic cross-talk between the internal standard and endogenous analyte isotopologues, enhancing specificity in complex biological matrices [1].

Mass shift vs unlabeled

Head-to-head

+7 Da (d7) vs +5 Da (d5) — 40% greater nominal mass shift

Larger mass difference supports reduced isotopic cross-talk in complex matrices.

Molecular formula analysis; LC-MS/MS specificity context.

Evidence Dimension	Nominal mass shift vs. unlabeled cholestenone
Target Compound Data	391.68 g/mol (+7 Da)
Comparator Or Baseline	Cholestenone-d5: 389.67 g/mol (+5 Da)
Quantified Difference	+2 Da (40% greater mass shift)
Conditions	Molecular formula analysis; LC-MS/MS applications

Why This Matters

A larger mass shift minimizes the risk of isotopic interference from the endogenous analyte's natural abundance isotopomers, directly improving quantitative accuracy and method robustness in metabolomics and clinical chemistry.

• [1] Stokvis, E., Rosing, H., Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401-407. View Source

Chemical Purity Benchmarking: Cholestenone-d7 (≥98%) vs. Unlabeled Cholestenone (99.81%)

Commercial specifications for Cholestenone-d7 indicate a chemical purity of ≥98% by HPLC , while unlabeled Cholestenone reference standards are commonly specified at 99.81% purity . Although the labeled variant exhibits a slightly lower nominal purity, its isotopic enrichment (≥98 atom% D) is the critical parameter for internal standard applications . This purity level is fully compliant with FDA and EMA bioanalytical method validation guidelines for SIL-IS use [1].

Chemical purity

Cross-study comparable

≥98% (d7) vs 99.81% (unlabeled)

Isotopic enrichment is the primary SIL-IS selection factor; purity level meets bioanalytical validation review criteria.

Commercial product specifications (HPLC/UV).

Evidence Dimension	Chemical purity by HPLC
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Cholestenone: 99.81%
Quantified Difference	-1.81 percentage points
Conditions	Commercial product specifications (HPLC/UV detection)

Why This Matters

While unlabeled material may have higher nominal purity, the ≥98% chemical purity of Cholestenone-d7, coupled with high isotopic enrichment, ensures it meets regulatory standards for use as an internal standard, making it fit-for-purpose in validated assays.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry, 2018. View Source

Deuterium Localization: Cholestenone-d7 Labeling Pattern Optimizes MS/MS Transition Specificity

Cholestenone-d7 is labeled with seven deuterium atoms at specific positions: a -CD3 group on the side-chain methyl and a -CD2H group on the adjacent carbon (IUPAC name: (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-(methyl-d3)heptan-2-yl-6,7,7,7-d4)-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one) . This side-chain localization places the heavy atoms on a fragment that remains intact during collision-induced dissociation, ensuring that the selected MRM transition retains the full +7 Da shift without deuterium scrambling . In contrast, cholestenone-d5 labeling is distributed across multiple positions, potentially leading to variable isotopic enrichment in fragment ions .

Deuterium localization

Class-level inference

Side-chain confined d7 pattern vs mixed d5 labeling

Defined side-chain deuteration helps retain the full mass tag in MRM fragments, supporting reproducible transitions.

Structural analysis from IUPAC; scrambling risk context.

Evidence Dimension	Deuterium atom localization
Target Compound Data	Seven deuterium atoms on terminal side-chain (methyl-d3 + heptan-2-yl-d4)
Comparator Or Baseline	Cholestenone-d5: Mixed labeling pattern (specific positions not consistently defined across vendors)
Quantified Difference	Defined vs. undefined localization; side-chain confinement ensures stable MRM transitions
Conditions	Structural analysis from IUPAC nomenclature; general principles of deuterium labeling for LC-MS/MS

Why This Matters

Side-chain-confined deuteration prevents isotopic scrambling during MS/MS fragmentation, enabling the selection of a consistent product ion that carries the full mass tag, which is essential for robust and reproducible quantification.

Validated LC-MS/MS Assay Performance: C4-d7 Internal Standard Enables FDA-Compliant Quantification

Although a head-to-head published study for Cholestenone-d7 as internal standard is currently unavailable, a validated LC-MS/MS assay for the structurally related 7α-hydroxy-4-cholesten-3-one (C4) employed C4-d7 (seven-deuterium-labeled analog) and achieved exceptional performance metrics: accuracy of 97.9–101% and precision with %CV <4.0% across a linear range of 0.200–200 ng/mL in human serum [1]. This validation, conducted in accordance with FDA guidance, demonstrates that heptadeuterated sterol internal standards provide the analytical rigor required for regulatory submissions and clinical trial support [2].

Surrogate C4-d7 assay

Class-level inference

Accuracy 97.9–101%, precision within acceptance criteria

Performance of a related heptadeuterated IS supports analogous use in validated LC-MS/MS methods.

Human serum, LLE-LC-MS/MS; direct validation for cholestenone-d7 recommended.

Evidence Dimension	Assay accuracy and precision
Target Compound Data	C4-d7 IS assay: accuracy 97.9–101%, precision <4.0% CV
Comparator Or Baseline	Non-deuterated or lower-labeled IS (not directly tested in this study; class-level inference based on FDA guidelines)
Quantified Difference	Meets FDA acceptance criteria (±15% accuracy, ≤15% CV)
Conditions	Human serum, supported liquid extraction, LC-MS/MS (validated per FDA guidance)

Why This Matters

The demonstrated performance of a closely related heptadeuterated internal standard in a fully validated, FDA-compliant assay provides strong inference that Cholestenone-d7 will deliver comparable quantitation reliability in analogous applications.

• [1] Hu, J., et al. A simple surrogate approach for the quantitation of C4 (7α-hydroxy-4-cholesten-3-one) in human serum via LC-MS/MS and its application in a clinical study. Journal of Pharmaceutical and Biomedical Analysis, 2025. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry, 2018. View Source

Cholestenone-d7: High-Value Procurement Scenarios in Bioanalysis and Metabolomics

LC-MS/MS Assay Development Requiring FDA/EMA-Compliant Quantification

Cholestenone-d7 is the internal standard of choice for laboratories developing bioanalytical methods for cholestenone or structurally related oxysterols that must meet stringent regulatory validation criteria. Its +7 Da mass shift, high isotopic purity, and side-chain-confined deuteration pattern collectively minimize matrix effects and ensure the accuracy and precision required for clinical trial support and diagnostic assay development, as demonstrated in validated assays for analogous sterols [1].

High-Throughput Metabolomics and Lipidomics Studies with Complex Biological Matrices

In metabolomics workflows analyzing plasma, serum, or tissue homogenates, Cholestenone-d7 provides robust internal standardization against matrix-induced ion suppression/enhancement. The distinct +7 Da mass shift and side-chain deuterium retention during MS/MS fragmentation allow for accurate normalization across large sample cohorts, enabling reliable quantification of low-abundance cholesterol oxidation intermediates in studies of metabolic disease, gut microbiome-host interactions, and drug-induced hepatotoxicity.

Clinical Research on Cholesterol Metabolism, Bile Acid Synthesis, and Related Disorders

For clinical investigators quantifying cholestenone as a biomarker of cholesterol turnover or as an intermediate in bile acid biosynthesis, Cholestenone-d7 offers a critical advantage over non-labeled or lower-labeled standards. The use of a well-characterized, high-purity SIL-IS reduces inter-sample variability and improves statistical power in studies of conditions such as non-alcoholic fatty liver disease (NAFLD), bile acid malabsorption, and hypercholesterolemia, where small but biologically significant changes in sterol levels must be detected.

Academic Core Facilities and Contract Research Organizations (CROs) Providing Validated Bioanalytical Services

Core laboratories and CROs offering regulated bioanalysis for pharmaceutical and biotech clients should stock Cholestenone-d7 as a critical reference material. Its established identity, purity specifications , and compatibility with standard LC-MS/MS workflows reduce method development time and ensure that assays can be transferred between sites or platforms with minimal revalidation, supporting the operational and regulatory demands of high-volume, GLP-compliant environments.

Application

Selection Property

Validation Focus

Bioanalytical method validation for cholestenone quantification

Heptadeuterated SIL-IS with defined mass shift

Isotopic interference and matrix effect assessment

High-throughput metabolomics in research matrices

+7 Da shift and side-chain deuterium retention

Matrix effect correction across large sample cohorts

Cholesterol metabolism and bile acid research studies

High isotopic purity internal standard for sterol quantification

Inter-sample variability reduction and biomarker detection

Bioanalytical service and method transfer workflows

Characterized identity and purity specifications

Cross-site reproducibility and revalidation requirements

• [1] Hu, J., et al. A simple surrogate approach for the quantitation of C4 (7α-hydroxy-4-cholesten-3-one) in human serum via LC-MS/MS and its application in a clinical study. J Pharm Biomed Anal, 2025. View Source